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Compound of Interest

Compound Name: Undecylprodigiosin

Cat. No.: B577351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of

undecylprodigiosin and other members of the prodiginine family, including the well-

characterized prodigiosin and cycloprodigiosin. The information presented is supported by

experimental data from peer-reviewed scientific literature to aid in research and development

efforts in the field of antimicrobial agents.

Data Presentation: Comparative Antimicrobial
Activity
The antimicrobial efficacy of prodiginines is typically quantified by the Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of a compound that prevents visible

growth of a microorganism. The following table summarizes the available MIC values for

undecylprodigiosin, prodigiosin, and cycloprodigiosin against a panel of clinically relevant

bacteria and fungi. It is important to note that direct comparative studies testing these three

compounds side-by-side against a standardized panel of microbes are limited. Therefore, the

data presented is a compilation from various studies, and experimental conditions may vary.
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Microorganism
Undecylprodigiosin
(µg/mL)

Prodigiosin
(µg/mL)

Cycloprodigiosin
(µg/mL)

Gram-Positive

Bacteria

Staphylococcus

aureus
No specific data found 10[1] > Prodigiosin

Methicillin-

resistantStaphylococc

us aureus (MRSA)

No specific data found
>10[1], 2.5-5[2][3],

73.6 (µM)[4]
No specific data found

Bacillus subtilis 50[5] 43 (µM)[4] > Prodigiosin[6]

Enterococcus faecalis No specific data found 10[1] No specific data found

Micrococcus sp. 50[5] No specific data found No specific data found

Gram-Negative

Bacteria

Escherichia coli No specific data found
10[1], 103.4[7], 15.9

(µM)[4], 62.5[8]
> Prodigiosin[6]

Pseudomonas

aeruginosa
No specific data found 46.1 (µM)[4] No specific data found

Fungi

Candida albicans 100-200[5] > Prodigiosin[6] > Prodigiosin[6]

Note: MIC values can vary between studies due to differences in microbial strains, inoculum

size, culture medium, and incubation conditions. Some studies report values in µM; these have

been noted accordingly. The notation "> Prodigiosin" indicates that cycloprodigiosin was found

to be more active than prodigiosin in a direct comparison, though specific MIC values were not

provided in that context[6].

Experimental Protocols: Determination of Minimum
Inhibitory Concentration (MIC)
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The data presented in this guide is primarily derived from studies employing the broth

microdilution method. This is a standardized and widely accepted technique for determining the

MIC of an antimicrobial agent.

Broth Microdilution Method Protocol:

Preparation of Microbial Inoculum:

A pure culture of the test microorganism is grown on an appropriate agar medium.

Several colonies are used to inoculate a sterile broth (e.g., Mueller-Hinton Broth for

bacteria, RPMI-1640 for fungi).

The broth culture is incubated at a suitable temperature (e.g., 37°C for most bacteria,

35°C for fungi) until it reaches a specific turbidity, often corresponding to a 0.5 McFarland

standard. This standardized suspension is then diluted to achieve the final desired

inoculum concentration (typically 5 x 10^5 CFU/mL).

Preparation of Antimicrobial Agent Dilutions:

A stock solution of the prodiginine compound is prepared in a suitable solvent (e.g.,

dimethyl sulfoxide - DMSO).

Serial two-fold dilutions of the stock solution are prepared in the appropriate broth medium

in a 96-well microtiter plate.

Inoculation and Incubation:

Each well of the microtiter plate containing the diluted antimicrobial agent is inoculated

with the standardized microbial suspension.

Control wells are included: a positive control (microorganism in broth without the

antimicrobial agent) and a negative control (broth only).

The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for

bacteria).

Determination of MIC:
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After incubation, the wells are visually inspected for turbidity.

The MIC is recorded as the lowest concentration of the antimicrobial agent at which there

is no visible growth of the microorganism.

Mandatory Visualization: Mechanism of
Antimicrobial Action
Prodiginines exert their antimicrobial effects through a multi-targeted mechanism of action,

primarily centered on the disruption of the bacterial cell envelope and interference with

essential cellular processes.

Conceptual Pathway of Prodiginine Antimicrobial Action
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Caption: Prodiginine's multi-targeted antimicrobial mechanism.
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This diagram illustrates that prodiginines can disrupt the bacterial cell membrane, cause

damage to DNA, induce the production of harmful reactive oxygen species, and inhibit

essential metabolic processes, all of which contribute to bacterial cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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